1,3-dimethyl 5-(4-chlorophenyl)-1H-pyrazole-1,3-dicarboxylate

• IUPAC Name: dimethyl 5-(4-chlorophenyl)pyrazole-1,3-dicarboxylate
• InChI: InChI=1S/C13H11ClN2O4/c1-19-12(17)10-7-11(16(15-10)13(18)20-2)8-3-5-9(14)6-4-8/h3-7H,1-2H3
• InChI Key: JJMREYXJKRQVJG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NN(C(=C1)C2=CC=C(C=C2)Cl)C(=O)OC
• Molecular Formula: C13H11ClN2O4
• Molecular Weight: 294.69 g/mol

Description

The compound “1,3-dimethyl 5-(4-chlorophenyl)-1H-pyrazole-1,3-dicarboxylate” belongs to the class of organic compounds known as pyrazoles. Pyrazoles are compounds containing a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms and three carbon atoms. The presence of the 4-chlorophenyl group and the dimethyl dicarboxylate group could confer unique properties to this compound.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, pyrazoles are typically synthesized through the reaction of α,β-unsaturated carbonyl compounds with hydrazine. The presence of the 4-chlorophenyl group and the dimethyl dicarboxylate group would likely require additional steps or modifications to the typical synthesis pathway.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazole ring, a 4-chlorophenyl group, and a dimethyl dicarboxylate group. The exact structure would depend on the specific arrangement and bonding of these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar dicarboxylate group could impact its solubility, while the aromatic pyrazole and phenyl rings could contribute to its stability.

Scientific Research Applications

1,3-dimethyl 5-(4-chlorophenyl)-1H-pyrazole-1,3-dicarboxylate has been used in a variety of scientific research applications. It has been used as an inhibitor of enzymes, including cytochrome P450 enzymes, which are involved in drug metabolism. It has also been used as an anti-inflammatory agent and an anti-cancer agent, as it has been found to inhibit the growth of cancer cells in vitro. Additionally, this compound has been used to study the effects of oxidative stress, as it has been shown to protect cells from oxidative damage.

Mechanism of Action

Target of Action

It is known that pyrazole derivatives, which this compound belongs to, have diverse pharmacological effects . They have been found to bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Mode of Action

Pyrazole-bearing compounds are known for their diverse pharmacological effects . They interact with their targets and cause changes that lead to their biological activities. For instance, some pyrazole derivatives have shown potent antileishmanial and antimalarial activities .

Biochemical Pathways

It is known that pyrazole derivatives can affect various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . These activities suggest that pyrazole derivatives may affect a variety of biochemical pathways and their downstream effects.

Result of Action

It is known that pyrazole derivatives have diverse biological activities . These activities suggest that the compound may have various molecular and cellular effects.

Advantages and Limitations for Lab Experiments

1,3-dimethyl 5-(4-chlorophenyl)-1H-pyrazole-1,3-dicarboxylate has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is stable and non-toxic. Additionally, it has been found to be effective in inhibiting the activity of cytochrome P450 enzymes and in protecting cells from oxidative damage. The main limitation of this compound is that its exact mechanism of action is not fully understood, so its effects may be unpredictable in some cases.

Future Directions

There are several potential future directions for the use of 1,3-dimethyl 5-(4-chlorophenyl)-1H-pyrazole-1,3-dicarboxylate in scientific research. It could be used to study the effects of oxidative stress and to develop new treatments for diseases such as cancer. Additionally, it could be used to study the effects of drug metabolism, as it is known to inhibit cytochrome P450 enzymes. Finally, it could be used to develop new anti-inflammatory agents, as it has been found to inhibit the production of pro-inflammatory cytokines.

Synthesis Methods

1,3-dimethyl 5-(4-chlorophenyl)-1H-pyrazole-1,3-dicarboxylate is typically synthesized by a two-step process, beginning with the reaction of 4-chlorophenylhydrazine and ethyl acetoacetate in the presence of sodium ethoxide. This reaction forms 1,3-dimethyl-5-(4-chlorophenyl)-1H-pyrazole-1,3-dicarboxylic acid. This acid can then be converted to the this compound by treatment with a base, such as sodium hydroxide.